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Compound of Interest

Compound Name: 3-(2-Ethoxyethoxy)benzonitrile
CAS No.: 1095085-73-6
Cat. No.: B1499002
Get Quote
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Executive Summary

3-(2-Ethoxyethoxy)benzonitrile (CAS: 1095085-73-6) is a specialized aromatic nitrile
intermediate utilized primarily in medicinal chemistry for the synthesis of bioactive small
molecules.[1][2][3] Its structural integration of a benzonitrile core with a glycol ether side chain
imparts unique solubility profiles, making it a critical building block for drug candidates targeting
kinases and GPCRs.

This guide provides a rigorous safety profile and handling protocol. Unlike generic safety
sheets, this document integrates specific toxicological risks associated with the nitrile moiety
and the physicochemical behavior of the ether linkage, ensuring researchers can employ this
reagent with maximum safety and efficacy.

Part 1: Chemical Identity & Physicochemical
Properties[5][6]

Understanding the physical state and stability of this compound is the first line of defense. The
presence of the ether chain renders the molecule lipophilic yet moderately polar, influencing its
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skin absorption potential.

ble 1: Sul lentificati .

Property Specification

Chemical Name 3-(2-Ethoxyethoxy)benzonitrile

CAS Number 1095085-73-6

Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

Physical State Liquid (at 20°C)

Solubility SquF)Ie in DMSO,.MethanoI, Dichloromethane;
Sparingly soluble in water

Purity Grade Typically 295% (HPLC) for research applications

Storage Condition Room Temperature (15-25°C), kept dry

Field Insight: The liquid state at room temperature necessitates precise volumetric handling.
Unlike solids, which pose dust inhalation risks, this compound poses risks via aerosolization

during pipetting and percutaneous absorption due to its glycol ether tail.

Part 2: Hazard Identification & Toxicology (GHS
Classification)

While specific toxicological data (LD50) for this exact CAS is limited, its classification is derived
from the established toxicity profiles of aromatic nitriles.

Core Hazards
 Signal Word:WARNING
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e Hazard Statements:
o H302: Harmful if swallowed.[4][5]

o H315/H319: Causes skin irritation / Causes serious eye irritation (Precautionary
assignment based on structural analogs).

Mechanistic Toxicology

 Nitrile Metabolism: The benzonitrile moiety is relatively stable but can undergo hepatic
metabolism via cytochrome P450 enzymes. This oxidative process can slowly release
cyanide ions (

), leading to histotoxic hypoxia. However, the meta-substitution pattern generally renders it
less labile than aliphatic nitriles.

» Glycol Ether Effect: The 2-ethoxyethoxy chain acts as a permeation enhancer. If splashed on
the skin, this side chain facilitates the transport of the benzonitrile core across the dermal
barrier, potentially increasing systemic toxicity compared to unsubstituted benzonitrile.

Part 3: Safe Handling & Engineering Controls[10]
Engineering Controls

o Primary Barrier: All open handling must occur within a certified chemical fume hood
operating at a face velocity of 80—-100 fpm.

e Secondary Barrier: Use containment trays for all liquid transfers to prevent benchtop
contamination.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended Protection Rationale

— NIOSH-approved respirator Prevents inhalation of
espirator
P Y (P95/0V) if outside hood aerosols/vapors.

Standard latex is permeable to

Hand Nitrile Rubber (Double glycol ethers. Double gloving
ands
Gloving) provides a breakthrough time
buffer.
Face shield required if
Eyes Chemical Splash Goggles handling volumes >100 mL to
prevent splash injury.
Lab Coat (Poly/Cotton) + Prevents saturation of clothing
Body : , :
Chemical Apron in case of spill.

Protocol: Liquid Transfer & Reaction Setup

o Self-Validating Step: Before transfer, inspect the receiving vessel for compatibility. Glass
(borosilicate) is preferred. Avoid certain plastics (e.g., PS) that may be softened by the ether
functionality.

» Aerosol Mitigation: When pipetting, use a positive displacement pipette or slowly dispense
against the wall of the receiving vessel to minimize droplet formation.

 Inert Atmosphere: While not strictly pyrophoric, running reactions under Nitrogen (

) or Argon (

) is recommended to prevent moisture uptake by the ether chain, which can affect
stoichiometry in sensitive couplings.

Part 4: Emergency Response Protocols

In the event of exposure, the "Nitrile Response Protocol" takes precedence due to the
theoretical risk of cyanide liberation.

Diagram 1: Emergency Response Decision Tree
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This workflow dictates the immediate actions for exposure incidents.

Exposure Incident Detected

Identify Exposure Type

VAN

Skin/Eye Contact Inhalation/Ingestion

Flush with Water (15 min) Move to Fresh Air

Remove Contaminated Clothing Maintain Airway

Assess Symptoms:
Dizziness, Headache, Rapid Breathing?

No Symptoms Symptoms Present

Monitor for 24 Hours

Seek Medical Review CRITICAL: Suspect Nitrile/Cyanide Toxicity

Administer Oxygen (100%)
Transport to ER immediately

Click to download full resolution via product page

Figure 1: Decision logic for responding to 3-(2-Ethoxyethoxy)benzonitrile exposure. Note the
critical pathway for systemic symptoms.

First Aid Measures
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o Eye Contact: Immediately flush with water for 15 minutes, lifting eyelids.[3] The ether
component can cause stinging; do not stop flushing.

» Skin Contact: Wash with soap and copious water.[5][6] Do not use solvents
(ethanol/acetone) to clean skin, as they will accelerate absorption of the nitrile.

 Ingestion: Rinse mouth. Do NOT induce vomiting unless instructed by medical personnel.
The risk of aspiration pneumonia from the ether component outweighs the benefit of emesis.

Part 5: Storage, Stability & Disposal
Storage Conditions

e Temperature: Ambient (15-25°C).

e Incompatibilities: Strong oxidizing agents (e.g., permanganates, peroxides) and strong
acids/bases (hydrolysis of nitrile to carboxylic acid).

o Peroxide Formation: The ethoxyethoxy chain contains ether linkages. While less prone than
diethyl ether, prolonged storage in air and light can generate peroxides.

o Protocol: Test for peroxides using starch-iodide strips if the bottle has been opened for >12
months.

Waste Disposal

o Classification: Hazardous Chemical Waste.

e Method: Incineration in a chemical combustor equipped with an afterburner and scrubber.
This ensures the nitrile group is fully oxidized to

and
without releasing cyanide into the environment.

e Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Safe Handling and SDS Profile of 3-
(2-Ethoxyethoxy)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499002/docs#technical-guide-safe-handling-and-
sds-profile-of-3-2-ethoxyethoxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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